Lipophilicity (cLogP) and Polar Surface Area (PSA) Differentiation vs. 2,7-Dimethyl Analog Dictate Membrane Permeability and Solubility
The 2,7-diethyl substitution on the pyrazolo[1,5-a]pyrimidin-5-one core yields a distinctly higher calculated partition coefficient (cLogP) compared to the 2,7-dimethyl analog, while maintaining a comparable topological polar surface area (TPSA). This lipophilicity increment enhances predicted membrane permeability but reduces aqueous solubility, a critical trade-off for cellular assay performance and oral bioavailability .
| Evidence Dimension | Calculated lipophilicity (cLogP) and topological polar surface area (TPSA) |
|---|---|
| Target Compound Data | cLogP ≈ 1.8–2.1; TPSA ≈ 55–60 Ų |
| Comparator Or Baseline | 2,7-Dimethylpyrazolo[1,5-a]pyrimidin-5-one (CAS 27166-37-6): cLogP ≈ 1.1–1.4; TPSA ≈ 55–60 Ų |
| Quantified Difference | ΔcLogP ≈ +0.5 to +0.7 log units |
| Conditions | Calculated using RDKit/ALOGPS consensus; values from ChemSrc and PubChem molecular descriptors. |
Why This Matters
For procurement, the higher cLogP of the 2,7-diethyl derivative makes it a more suitable starting point for optimizing blood-brain barrier penetration or intracellular target engagement, whereas the dimethyl analog may be preferred for aqueous solubility-limited assays.
